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Introduction

Dicyclohexyl peroxydicarbonate, with a CAS number of 1561-49-5, is an organic peroxide
that serves as a potent free-radical initiator in various polymerization processes.[1] Its utility is
most prominent in the production of polymers such as polyvinyl chloride (PVC). This technical
guide provides an in-depth overview of its chemical and physical properties, a detailed
synthesis protocol, its mechanism of action as a polymerization initiator, and comprehensive
safety and handling procedures.

Physicochemical Properties

Dicyclohexyl peroxydicarbonate is a white solid powder with a melting point of 44-46°C (for
>97% purity).[2] It is characterized by its thermal instability, with a decomposition temperature
of 42°C.[2] The molecule possesses a peroxy linkage (-O-0-) that readily undergoes homolytic
cleavage upon heating to generate free radicals, which is the basis for its function as a
polymerization initiator.[1]

Solubility

This compound is insoluble in water but exhibits solubility in a range of organic solvents. It is
slightly soluble in ethanol and aliphatic hydrocarbons, and more readily soluble in ketones,
esters, aromatic solvents, and chlorinated hydrocarbons.[2] While precise quantitative solubility
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data is not extensively available in public literature, its application in various solvent systems
implies significant solubility in those media.[3]

Table 1: Physical and Chemical Properties of Dicyclohexyl Peroxydicarbonate

Property Value Reference(s)
CAS Number 1561-49-5 [4]
Molecular Formula C14H2206 [1]
Molecular Weight 286.32 g/mol [4]
Appearance White solid powder [2]
Melting Point 44-46 °C [2]
Decomposition Temperature 42 °C [2]
Solubility in Water Insoluble [2]

Soluble in ketones, esters,
aromatic solvents, and

Solubility in Organic Solvents chlorinated hydrocarbons; [2]
slightly soluble in ethanol and

aliphatic hydrocarbons.

Synthesis

Dicyclohexyl peroxydicarbonate is typically synthesized through the reaction of cyclohexyl
chloroformate with a peroxide source, such as hydrogen peroxide, under alkaline conditions.[5]

Experimental Protocol: Synthesis of Dicyclohexyl
Peroxydicarbonate

Materials:
e Cyclohexyl chloroformate

o Hydrogen peroxide (30-50% aqueous solution)
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Sodium hydroxide (or other suitable base)

Water

Organic solvent (e.g., dichloromethane or diethyl ether)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

An aqueous solution of sodium hydroxide is prepared and cooled in an ice bath.

To this cooled alkaline solution, a stoichiometric amount of hydrogen peroxide is added
slowly while maintaining the low temperature.

Cyclohexyl chloroformate is then added dropwise to the stirred, cooled alkaline peroxide
solution. The reaction temperature should be maintained below 10°C to prevent premature
decomposition of the product.[5]

After the addition is complete, the reaction mixture is stirred for an additional period to
ensure complete reaction.

The organic layer containing the dicyclohexyl peroxydicarbonate is then separated from
the aqueous layer.

The organic layer is washed with cold water and then with a cold, dilute acid solution to
neutralize any remaining base, followed by another wash with cold water.

The washed organic layer is dried over an anhydrous drying agent.

The solvent is removed under reduced pressure at a low temperature to yield the
dicyclohexyl peroxydicarbonate product.

Note: This is a generalized procedure. Reaction conditions, such as temperature,

concentration, and reaction time, may need to be optimized for specific laboratory settings and

desired product purity.
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Caption: Synthesis workflow for dicyclohexyl peroxydicarbonate.

Applications in Polymerization

The primary application of dicyclohexyl peroxydicarbonate is as a free-radical initiator for the
polymerization of various monomers, most notably vinyl chloride.[1] Its decomposition rate,
which is temperature-dependent, is a critical factor in controlling the polymerization reaction.

Mechanism of Initiation

Upon heating, dicyclohexyl peroxydicarbonate undergoes homolytic cleavage of the
peroxide bond to form two cyclohexyloxycarboxy radicals. These radicals can then initiate
polymerization by adding to a monomer unit, or they can undergo further decomposition by
losing carbon dioxide to form cyclohexyl radicals, which can also initiate polymerization.
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Caption: Polymerization initiation mechanism.

Thermal Decomposition and Half-Life

The rate of decomposition of a peroxide initiator is often characterized by its half-life (t1/2) at a
given temperature. While specific half-life data for dicyclohexyl peroxydicarbonate is not
readily available, data for a structurally similar compound, di-(4-tert-butyl-cyclohexyl)-
peroxydicarbonate, is provided in Table 2 as a reference. This data highlights the temperature-
dependent nature of the decomposition rate.[6]

Table 2: Half-Life of Di-(4-tert-butyl-cyclohexyl)-peroxydicarbonate

Temperature (°C) Half-Life (hours)
48 10

64 1

98 0.0167 (1 min)

Note: This data is for a similar compound and should be used as an estimation.
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The thermal decomposition of organic peroxides can be described by Arrhenius parameters
(activation energy and pre-exponential factor), which allow for the calculation of the
decomposition rate constant at different temperatures.[7]

Experimental Protocol: Suspension Polymerization of
Vinyl Chloride

This protocol provides a general procedure for the suspension polymerization of vinyl chloride
using a free-radical initiator like dicyclohexyl peroxydicarbonate.

Materials and Equipment:

Vinyl chloride monomer (VCM)

o Dicyclohexyl peroxydicarbonate

» Deionized water

e Suspending agent (e.g., polyvinyl alcohol)

o Polymerization reactor equipped with a stirrer, temperature control system, and pressure
gauge

e Vacuum pump
» Nitrogen gas supply
Procedure:

» Reactor Preparation: The polymerization reactor is charged with deionized water and the
suspending agent. The mixture is stirred to dissolve the suspending agent.

o Deoxygenation: The reactor is sealed and purged with nitrogen to remove oxygen, which can
inhibit the polymerization reaction. A vacuum/nitrogen purge cycle can be used for efficient
oxygen removal.[8]

« Initiator and Monomer Charging: The dicyclohexyl peroxydicarbonate initiator is dissolved
in the vinyl chloride monomer. This solution is then carefully charged into the sealed and
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deoxygenated reactor.

Polymerization: The reactor is heated to the desired polymerization temperature (typically in
the range of 50-70°C for this type of initiator). The temperature is maintained throughout the
reaction, and the mixture is continuously stirred to maintain the suspension of monomer
droplets.[9][10] The progress of the reaction can be monitored by the drop in pressure as the
liquid monomer is converted to the solid polymer.

Termination: Once the desired conversion is achieved (often indicated by a specific pressure
drop), the reaction is terminated by cooling the reactor. A short-stopping agent can also be
added.[11]

Monomer Recovery: Unreacted vinyl chloride monomer is safely vented and recovered.

Product Isolation and Purification: The resulting PVC slurry is filtered to separate the polymer
beads from the aqueous phase. The beads are then washed with deionized water and dried
in an oven at a temperature below the glass transition temperature of PVC (e.g., 50-60°C).[8]
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Caption: Workflow for suspension polymerization of vinyl chloride.
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Safety and Handling

Dicyclohexyl peroxydicarbonate is a hazardous material and must be handled with extreme
caution.

o Thermal Sensitivity: It is highly sensitive to heat and can decompose violently or explosively,
especially at temperatures above its decomposition temperature.[2][12] It should be stored in
a cool, temperature-controlled environment.

e Shock and Friction Sensitivity: Explosions have been reported due to shock, heat, or friction.
[12]

e Incompatibilities: Contact with amines, certain metals, strong acids, bases, and reducing
agents can accelerate its decomposition.[2][12]

e Hazards: It is classified as a flammable solid and an organic peroxide. It can cause skin and
serious eye irritation.[4]

Table 3: Safety and Hazard Information

Hazard Description GHS Classification

Flammability Heating may cause a fire. Organic Peroxide Type C

Decomposes violently or

] explosively at elevated H242: Heating may cause a
Explosive Hazard )
temperatures or due to fire
shock/friction.
Skin Irritation Causes skin irritation. H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation Causes serious eye irritation. S
irritation
) Harmful to aquatic life with H412: Harmful to aquatic life
Aquatic Hazard ] ] ]
long-lasting effects. with long lasting effects

Self-Accelerating Decomposition Temperature (SADT): The SADT is the lowest temperature at
which self-accelerating decomposition may occur for a substance in its packaging. For di-2-
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ethylhexyl peroxydicarbonate, a similar compound, the SADT for the most concentrated
product (75%) is 5°C.[13] This highlights the critical need for temperature-controlled storage
and transport.

Storage and Handling:

» Store in a well-ventilated, cool, and dry place, away from heat sources and direct sunlight.
o Keep away from incompatible materials.

e Use non-sparking tools and explosion-proof equipment.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and protective clothing.

 In case of a spill, do not use combustible materials for cleanup. Use inert, damp, non-
combustible materials.[12]

Conclusion

Dicyclohexyl peroxydicarbonate is a valuable but hazardous chemical intermediate, primarily
used as a free-radical initiator in the polymer industry. A thorough understanding of its
properties, synthesis, and safe handling procedures is crucial for its effective and safe
utilization in research and industrial applications. This guide provides a comprehensive
overview to assist researchers, scientists, and drug development professionals in their work
with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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